Cas no 109106-81-2 (2-ethyl-3-hydroxy-3-methylbutanoic acid)

• Product Name: 2-ethyl-3-hydroxy-3-methylbutanoic acid
• CAS No: 109106-81-2
• Molecular Formula: C₇H₁₄O₃
• Molecular Weight: 146.18426
• CID: 1190624
• PubChem ID: 313519

2-ethyl-3-hydroxy-3-methylbutanoic acid Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-3-hydroxy-3-methyl-
• 2-ethyl-3-hydroxy-3-methylbutanoic acid
• 109106-81-2
• NSC227935
• CS-0273126
• SCHEMBL4578586
• EN300-1296852
• NSC-227935
• AKOS011686617

• InChIKey： DIRHXPGALYKHLU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O3/c1-4-5(6(8)9)7(2,3)10/h5,10H,4H2,1-3H3,(H,8,9)
• SMILES： CCC(C(=O)O)C(C)(C)O

Computed Properties

• Exact Mass: 146.09432
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 146.094294304g/mol
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids